Cas no 2060037-65-0 (5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine)

• Product Name: 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine
• CAS No: 2060037-65-0
• MF: C₁₀H₈BrNS
• MW: 254.146220207214
• MDL: MFCD30488169
• CID: 5612768
• PubChem ID: 125453351
• Update Time: 2025-10-30

5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine
• EN300-330478
• 2060037-65-0
• Pyridine, 5-bromo-4-methyl-2-(2-thienyl)-

• MDL： MFCD30488169
• Inchi： 1S/C10H8BrNS/c1-7-5-9(12-6-8(7)11)10-3-2-4-13-10/h2-6H,1H3
• InChI Key： QJHVZZZGIOUWRT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=CC=CS2)C=C1C

Computed Properties

• Exact Mass: 252.95608g/mol
• Monoisotopic Mass: 252.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 318.4±37.0 °C(Predicted)
• pka: 2.81±0.18(Predicted)

Additional information on 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine

Introduction to 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine (CAS No. 2060037-65-0)

5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 2060037-65-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule combines a pyridine core with thiophene and bromo substituents, making it a versatile intermediate in synthetic chemistry. Its structural features have garnered attention due to its potential applications in drug discovery and material science.

The compound's molecular structure consists of a pyridine ring substituted at the 4-position with a methyl group and at the 2-position with a thiophene ring, which is further brominated at the 2-position. This unique arrangement imparts distinct electronic and steric properties, enabling its utility in various chemical transformations. The presence of the bromine atom, in particular, makes it a valuable precursor for further functionalization via cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings.

In recent years, 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine has been explored in the development of novel pharmaceutical agents. Its pyridine-thiophene scaffold is reminiscent of many bioactive molecules, including kinase inhibitors and antiviral compounds. Researchers have leveraged its structural motifs to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its role as a key intermediate in synthesizing small-molecule inhibitors targeting protein-protein interactions relevant to cancer therapy.

One notable application of 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine is in the synthesis of substituted thiophene-pyridine derivatives that exhibit interesting pharmacological properties. These derivatives have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The bromine substituent facilitates further derivatization, allowing chemists to fine-tune the compound's pharmacokinetic profile. Such modifications are crucial for optimizing drug candidates for clinical development.

The compound's relevance extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has been exploited in the development of luminescent materials and catalysts. The pyridine nitrogen can act as a ligand, coordinating with transition metals to enhance catalytic activity in organic transformations. Additionally, the electron-deficient nature of the thiophene ring contributes to its utility in designing organic semiconductors and light-emitting diodes (OLEDs).

Recent advancements in computational chemistry have further highlighted the potential of 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine as a building block for drug discovery. Molecular modeling studies indicate that this compound can be incorporated into libraries of diverse scaffolds, improving hit rates in high-throughput screening campaigns. The combination of virtual screening with experimental validation has streamlined the process of identifying lead compounds for further optimization.

The synthesis of 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation, cyclization, and functional group interconversion. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are essential for supporting large-scale applications in both research and industrial settings.

In conclusion, 5-Bromo-4-methyl-2-(thiophen-2-yl)pyridine (CAS No. 2060037-65-0) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications, this compound is poised to remain a cornerstone in synthetic chemistry and drug development.